Cas no 27665-39-0 (1,4-Butanedisulfonic Acid (contains ~40% water))

• Product Name: 1,4-Butanedisulfonic Acid (contains ~40% water)
• CAS No: 27665-39-0
• MF: C₄H₁₀O₆S₂
• MW: 218.248599529266
• MDL: MFCD09839759
• CID: 254516
• PubChem ID: 119022
• Update Time: 2025-05-19

1,4-Butanedisulfonic Acid (contains ~40% water) Chemical and Physical Properties

Names and Identifiers

• Butane-1,4-disulfonic acid
• 1,4-BUTANE-DISULFONATE
• 1,4-Butanedisulfonicacid
• 1,4-Butanedisulfonic acid,disodium salt
• 1,4-butanedisulphonic acid
• Butan-1,4-disulfonsaeure
• butanedisulfonate
• Tetramethylendisulfonsaeure
• 1,4-Disulfobutane
• SCHEMBL35183
• A819148
• AS-80789
• FT-0652601
• Q-200769
• DTXSID70276215
• E73886
• Butane-1,4-disulfonic acid, 65% in water
• butane-1,4-disulfonate
• AKOS016000533
• NS00005429
• MFCD09839759
• 1,4 Butane Disulfonic Acid
• 1,4-Butanedisulfonic acid
• NSC240399
• 1,4-Butanedisulfonic acid-
• butane-1,4-disulfonicacid
• PMN33S9CGX
• DS-2980
• butane-1,4-disulfonic acid,butane-1,4-disulfonic acid hydrate
• A823305
• 27665-39-0
• CS-0197106
• 1,4-Butanedisulfonic Acid (contains ~40% water)
• EC 700-472-4
• BCP12757
• DB-097726

• MDL： MFCD09839759
• Inchi： 1S/C4H10O6S2/c5-11(6,7)3-1-2-4-12(8,9)10/h1-4H2,(H,5,6,7)(H,8,9,10)
• InChI Key： VERAMNDAEAQRGS-UHFFFAOYSA-N
• SMILES： S(CCCCS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 217.99200
• Monoisotopic Mass: 217.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.657±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144 ºC
• Solubility: Soluble (437 g/l) (25 º C),
• PSA: 125.50000
• LogP: 1.70380

1,4-Butanedisulfonic Acid (contains ~40% water) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,4-Butanedisulfonic Acid (contains ~40% water)

1,4-Butanedisulfonic Acid (CAS No. 27665-39-0): A Comprehensive Overview

1,4-Butanedisulfonic Acid (CAS No. 27665-39-0) is a versatile compound with significant applications in various industries. This compound, also referred to as disodium 1,4-butanedisulfonate, is a dicarboxylic acid derivative that has garnered attention due to its unique chemical properties and wide-ranging uses. The presence of approximately 40% water in its formulation makes it particularly suitable for applications where controlled release or hydration properties are essential.

The molecular structure of 1,4-butane disulfonic acid consists of a four-carbon chain with two sulfonic acid groups attached at the first and fourth positions. This arrangement imparts the compound with high stability and reactivity, making it a valuable component in chemical synthesis and industrial processes. Recent studies have highlighted its potential in enhancing the efficiency of detergents and cleaning agents, where its ability to solubilize hydrophobic substances plays a pivotal role.

One of the most notable advancements involving 1,4-butane disulfonic acid is its application in biotechnology. Researchers have explored its role as a buffering agent in biochemical reactions, where it maintains optimal pH levels without interfering with enzymatic activities. This property has made it indispensable in the production of pharmaceuticals and bioproducts, ensuring consistent quality and performance.

In the field of materials science, disodium 1,4-butanedisulfonate has been utilized as a precursor for synthesizing advanced polymers and surfactants. Its ability to form stable emulsions has been leveraged in the development of eco-friendly coatings and adhesives. Recent breakthroughs have demonstrated its effectiveness in reducing the environmental footprint of industrial manufacturing processes by enhancing resource efficiency.

The environmental impact of 1,4-butane disulfonic acid has also been a focal point of recent research. Studies indicate that it exhibits low toxicity and biodegradability under controlled conditions, making it a safer alternative to traditional chemical agents. Its application in wastewater treatment systems has shown promising results in removing heavy metals and organic pollutants, contributing to sustainable environmental practices.

Furthermore, 1,4-butane disulfonic acid has found niche applications in agriculture as a soil conditioner and plant growth regulator. Its ability to improve soil structure and enhance nutrient absorption has been validated through field trials, offering a sustainable solution for modern farming challenges.

In conclusion, 1,4-butane disulfonic acid (CAS No. 27665-39-0) stands out as a multifaceted compound with diverse applications across industries. Its chemical properties, combined with recent research advancements, underscore its importance as a key ingredient in modern technological innovations. As industries continue to prioritize sustainability and efficiency, this compound is poised to play an even greater role in shaping future developments.